2-Methylphosphinoyl-2-hydroxyacetate

• Molecular Formula: C5H10O4P-
• Molecular Weight: 165.1 g/mol
• IUPAC Name: 2-dimethylphosphoryl-2-hydroxypropanoate
• InChI: InChI=1S/C5H11O4P/c1-5(8,4(6)7)10(2,3)9/h8H,1-3H3,(H,6,7)/p-1
• InChI Key: DHSVEJKJFFGGGI-UHFFFAOYSA-M
• Canonical SMILES: CC(C(=O)[O-])(O)P(=O)(C)C
• Synonyms: 2-methylphosphinoyl-2-hydroxyacetic acid; 2-methylphosphinoyl-2-hydroxyacetic acid, sodium salt; Hoe 704; Hoe-704

Description

2-Methylphosphinoyl-2-hydroxyacetate is an organophosphorus compound characterized by a hydroxyacetate backbone substituted with a methylphosphinoyl group (–CH₃PH(O)) at the second carbon position. This structural configuration imparts unique chemical reactivity and physical properties, making it a candidate for applications in coordination chemistry, agrochemicals, and pharmaceutical intermediates.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Methylphosphinoyl-2-hydroxyacetate with structurally or functionally analogous compounds, focusing on molecular properties, reactivity, and applications.

Benzilic Acid (2,2-Diphenyl-2-hydroxyacetic acid)

• Molecular Formula : C₁₄H₁₂O₃ .
• Key Features: A diphenyl-substituted hydroxyacetic acid with two aromatic rings, differing from the target compound’s methylphosphinoyl substituent.
• Reactivity: The phenyl groups confer rigidity and lipophilicity, favoring crystallization and stability in organic solvents.
• Applications: Used in organic synthesis as a precursor for benzilate esters and pharmaceuticals. Its lack of phosphorus limits its utility in organometallic catalysis .

(R)-(-)-2-Methoxy-2-phenylacetic Acid

• Molecular Formula : C₉H₁₀O₃ .
• Key Features: A chiral compound with methoxy (–OCH₃) and phenyl groups. The methoxy group introduces stereochemical control, contrasting with the phosphinoyl group’s planar geometry.
• Reactivity : The methoxy group enhances solubility in polar solvents and facilitates asymmetric synthesis. However, it lacks the phosphorus atom’s redox activity.
• Applications: Employed as a chiral building block in enantioselective synthesis, particularly for pharmaceuticals. Its non-phosphorus structure limits its use in phosphorus-specific applications .

Methyl 2-{2-[(2-Methylphenoxy)-methyl]phenyl}-2-oxoacetate

• Molecular Formula : C₁₇H₁₆O₄ .
• Key Features: Contains an oxo group (C=O) and methylphenoxy substituents. The oxo group increases electrophilicity compared to the hydroxyl group in the target compound.
• Reactivity: The oxo group participates in nucleophilic additions, whereas the phosphinoyl group in 2-Methylphosphinoyl-2-hydroxyacetate may act as a hydrogen-bond acceptor or metal ligand.
• Applications: Functions as a fungicide intermediate.

Methyl 2-(5-Methoxy-2-sulfamoylphenyl)acetate

• Molecular Formula: C₁₀H₁₃NO₅S .
• Key Features: Features a sulfamoyl (–SO₂NH₂) group, which is electron-withdrawing and bioactive, contrasting with the phosphinoyl group’s dual donor-acceptor properties.
• Reactivity: The sulfamoyl group enhances acidity and stability in aqueous environments, whereas the phosphinoyl group may confer redox activity.
• Applications : Used in pharmaceuticals and agrochemicals for its sulfonamide moiety. The phosphorus-free structure limits its utility in phosphorus-dependent catalytic systems .

Data Table: Comparative Analysis

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications
2-Methylphosphinoyl-2-hydroxyacetate	C₄H₇PO₄*	~166.04 (estimated)	Phosphinoyl, Hydroxyl, Ester	Organometallic catalysis, Agrochemicals
Benzilic Acid	C₁₄H₁₂O₃	228.24	Hydroxyl, Diphenyl, Carboxyl	Pharmaceuticals, Organic synthesis
(R)-(-)-2-Methoxy-2-phenylacetic Acid	C₉H₁₀O₃	166.17	Methoxy, Phenyl, Carboxyl	Chiral synthesis
Methyl 2-oxoacetate derivative	C₁₇H₁₆O₄	284.30	Oxo, Methylphenoxy, Ester	Fungicide intermediates
Methyl 2-sulfamoylphenyl acetate	C₁₀H₁₃NO₅S	259.28	Sulfamoyl, Methoxy, Ester	Pharmaceuticals, Agrochemicals

*Estimated based on analogous structures.

Key Research Findings

• Phosphorus-Specific Reactivity: The phosphinoyl group in 2-Methylphosphinoyl-2-hydroxyacetate enables metal coordination and hydrogen bonding, distinguishing it from non-phosphorus analogs like benzilic acid or methoxy-phenylacetic acid .
• Synthetic Challenges : Phosphorus-containing intermediates often necessitate specialized reagents (e.g., phosphine oxides) and controlled conditions, contrasting with the straightforward hydrolysis/esterification used for phenylacetic acids .